Cas no 2092627-80-8 (6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine)

• Product Name: 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine
• CAS No: 2092627-80-8
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 5164090
• Update Time: 2025-06-09

6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine, 6-bromo-3-(difluoromethyl)-

• Inchi： 1S/C7H4BrF2N3/c8-5-3-13-4(7(9)10)1-12-6(13)2-11-5/h1-3,7H
• InChI Key： LOSNNVPPIIFTNM-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(F)F)N1C=C(Br)N=C2

Additional information on 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine

Introduction to 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine (CAS No. 2092627-80-8)

6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine, with the CAS number 2092627-80-8, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom and a difluoromethyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine is particularly noteworthy due to its imidazopyrazine core, which is a privileged scaffold in drug discovery. The presence of the bromine atom and difluoromethyl group enhances its pharmacological properties, such as solubility, metabolic stability, and target selectivity. These features make it an attractive candidate for the development of new therapeutic agents.

Recent studies have highlighted the potential of 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes and pathways.

In addition to its antiviral properties, 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer. The mechanism underlying this activity is thought to involve the modulation of cell cycle progression and induction of apoptosis.

The pharmacokinetic profile of 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine has been extensively studied to ensure its suitability for therapeutic use. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it demonstrates good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

To further explore the therapeutic potential of 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials are focusing on specific indications such as viral infections and cancer.

In conclusion, 6-Bromo-3-(difluoromethyl)imidazo[1,2-a]pyrazine (CAS No. 2092627-80-8) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.